Cas no 1956327-83-5 (1-(methanesulfonylmethyl)cyclohexan-1-amine)

• Product Name: 1-(methanesulfonylmethyl)cyclohexan-1-amine
• CAS No: 1956327-83-5
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6258113
• PubChem ID: 70331586
• Update Time: 2025-06-08

1-(methanesulfonylmethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(methanesulfonylmethyl)cyclohexan-1-amine
• SCHEMBL8280081
• F50399
• 1-((Methylsulfonyl)methyl)cyclohexanamine
• EN300-1989419
• 1956327-83-5

• Inchi： 1S/C8H17NO2S/c1-12(10,11)7-8(9)5-3-2-4-6-8/h2-7,9H2,1H3
• InChI Key： UQPZCZKELYMFHW-UHFFFAOYSA-N
• SMILES： S(C)(CC1(CCCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(methanesulfonylmethyl)cyclohexan-1-amine

1-(Methanesulfonylmethyl)cyclohexan-1-amine

1-(Methanesulfonylmethyl)cyclohexan-1-amine is a chemical compound with the CAS number 1956327-83-5. This compound is a derivative of cyclohexanamine, where a methanesulfonylmethyl group is attached to the nitrogen atom. The structure of this compound consists of a cyclohexane ring with an amino group at position 1, and a methanesulfonylmethyl substituent also attached to the same nitrogen atom. The methanesulfonyl group (SO₂CH₃) introduces a sulfonamide functionality, which is known for its stability and bioavailability in pharmaceutical applications.

The synthesis of 1-(methanesulfonylmethyl)cyclohexan-1-amine typically involves the reaction of cyclohexanamine with methanesulfonyl chloride in the presence of a base. This reaction is a standard method for introducing sulfonamide groups into organic compounds. The product is obtained as a white crystalline solid, which is soluble in polar solvents such as water and ethanol. The compound has a molecular weight of approximately 209.2 g/mol, and its physical properties, including melting point and boiling point, are consistent with those of similar sulfonamide derivatives.

One of the key features of 1-(methanesulfonylmethyl)cyclohexan-1-amine is its potential application in drug design. Sulfonamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. Recent studies have explored the role of this compound in inhibiting certain enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The cyclohexane ring provides structural rigidity, while the sulfonamide group enhances solubility and bioavailability.

In addition to its pharmaceutical applications, 1-(methanesulfonylmethyl)cyclohexan-1-amine has been investigated for its potential use in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing new crop protection agents. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, leveraging its stability and reactivity under various reaction conditions.

From a structural standpoint, the compound's cyclohexane ring contributes to its lipophilicity, while the sulfonamide group introduces polarity. This balance between hydrophobic and hydrophilic properties makes it an attractive candidate for drug delivery systems, where both solubility and permeability are critical factors. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing insights into its mechanism of action and potential optimization strategies.

The study of 1-(methanesulfonylmethyl)cyclohexan-1-amine has also extended into materials science, where its unique properties are being evaluated for use in polymer chemistry. The compound's ability to act as a cross-linking agent or a building block for advanced materials has sparked interest in its application in creating novel polymeric structures with tailored properties.

In conclusion, 1-(methanesulfonylmethyl)cyclohexan-1-amine (CAS No: 1956327-83-5) is a versatile compound with promising applications across multiple fields. Its chemical structure, stability, and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound, it stands out as a significant contributor to modern chemical innovation.